Cas no 1693731-66-6 (Methyl 2-formylquinoline-6-carboxylate)

• Product Name: Methyl 2-formylquinoline-6-carboxylate
• CAS No: 1693731-66-6
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD32710692
• CID: 5668822
• PubChem ID: 117996363
• Update Time: 2025-08-04

Methyl 2-formylquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4512120005
• COC(=O)c1ccc2nc(C=O)ccc2c1
• EN300-26979762
• methyl 2-formylquinoline-6-carboxylate
• SCHEMBL16620892
• 1693731-66-6
• 6-Quinolinecarboxylic acid, 2-formyl-, methyl ester
• Methyl 2-formylquinoline-6-carboxylate

• MDL： MFCD32710692
• Inchi： 1S/C12H9NO3/c1-16-12(15)9-3-5-11-8(6-9)2-4-10(7-14)13-11/h2-7H,1H3
• InChI Key： BLAOFVMFSSMVEU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2C(=CC=C(C=O)N=2)C=1)=O

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 384.6±22.0 °C(Predicted)
• pka: 2.73±0.43(Predicted)

Additional information on Methyl 2-formylquinoline-6-carboxylate

Methyl 2-formylquinoline-6-carboxylate: A Comprehensive Overview

Methyl 2-formylquinoline-6-carboxylate, also known by its CAS number 1693731-66-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, which belongs to the class of quinoline derivatives, has garnered attention due to its unique structural properties and potential applications in drug development, fluorescence sensing, and optoelectronic devices. In this article, we delve into the synthesis, characterization, and applications of Methyl 2-formylquinoline-6-carboxylate, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

The synthesis of Methyl 2-formylquinoline-6-carboxylate typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high purity and yield. Researchers have explored various reaction pathways, including Friedlander annulation and nucleophilic aromatic substitution, to optimize the synthesis process. The use of transition metal catalysts, such as palladium and copper complexes, has been particularly effective in enhancing reaction efficiency and selectivity.

Methyl 2-formylquinoline-6-carboxylate exhibits remarkable photophysical properties due to its extended conjugated system. Studies have shown that this compound demonstrates strong fluorescence emission under UV light, making it a promising candidate for applications in fluorescence sensing and bioimaging. Recent research has focused on modifying the structure of Methyl 2-formylquinoline-6-carboxylate to enhance its photostability and quantum yield. For instance, researchers have introduced electron-withdrawing groups at specific positions on the quinoline ring to improve fluorescence intensity and reduce photobleaching.

In terms of applications, Methyl 2-formylquinoline-6-carboxylate has shown potential in the development of fluorescent sensors for detecting metal ions and small molecules. Its ability to form coordination complexes with metal ions such as Zn²⁺ and Cu²⁺ has been exploited for sensing applications. Additionally, this compound has been used as a building block for constructing supramolecular assemblies and functional materials. Recent studies have demonstrated its utility in constructing self-assembled monolayers for use in electronic devices.

The pharmacological properties of Methyl 2-formylquinoline-6-carboxylate have also been explored in recent years. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant activities due to its structural similarity to known bioactive compounds. Researchers are currently investigating its potential as a lead compound for drug development against inflammatory diseases and oxidative stress-related disorders.

In conclusion, Methyl 2-formylquinoline-6-carboxylate is a versatile compound with a wide range of applications in chemistry and materials science. Its unique structural features and photophysical properties make it an attractive candidate for various research directions. As ongoing studies continue to uncover new insights into its synthesis, characterization, and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.